Cas no 757908-04-6 (6-Prop-2-enoxypyridine-3-carboxylic acid)

• Product Name: 6-Prop-2-enoxypyridine-3-carboxylic acid
• CAS No: 757908-04-6
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 2115194
• PubChem ID: 14722128
• Update Time: 2024-03-01

6-Prop-2-enoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(allyloxy)pyridine-3-carboxylic acid
• 6-Prop-2-enoxypyridine-3-carboxylic acid

• Inchi： 1S/C9H9NO3/c1-2-5-13-8-4-3-7(6-10-8)9(11)12/h2-4,6H,1,5H2,(H,11,12)
• InChI Key： FDSSWZJHZJTGDH-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids